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Compound of Interest

Compound Name:
3-Chloro-2-iodo-5-

(trifluoromethyl)pyridine

Cat. No.: B173838 Get Quote

An In-depth Technical Guide to 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine

For researchers, scientists, and professionals in drug development, understanding the

chemical properties and reactivity of key intermediates is paramount. 3-Chloro-2-iodo-5-
(trifluoromethyl)pyridine is a halogenated pyridine derivative of significant interest. The

presence of a trifluoromethyl (-CF3) group, along with chloro and iodo substituents, on the

pyridine ring creates a versatile scaffold for the synthesis of novel agrochemicals and

pharmaceuticals.[1][2][3] The trifluoromethyl group is known to enhance crucial drug-like

properties, including lipophilicity, metabolic stability, and binding affinity to target proteins.[4][5]

This technical guide provides a comprehensive overview of the known chemical properties, a

generalized synthesis protocol, and the reactivity of 3-Chloro-2-iodo-5-
(trifluoromethyl)pyridine.

Core Chemical and Physical Properties
The fundamental physicochemical properties of 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine
are summarized below. These properties are essential for designing reaction conditions,

purification procedures, and formulation strategies.
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Property Value Source

CAS Registry Number 134161-12-9 [6]

Molecular Formula C₆H₂ClF₃IN [6][7]

Molecular Weight 307.44 g/mol [7]

Appearance Liquid or Solid [6]

Melting Point 39 - 41 °C [7]

Boiling Point 231.1 °C at 760 mmHg [6]

Density 2.046 g/cm³ [6]

Flash Point 93.6 °C [6]

Hazard Profile Irritant [7]

Synthesis and Reactivity
Trifluoromethylpyridines (TFMPs) are critical building blocks in the chemical industry.[2] The

synthesis of compounds like 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine typically involves

multi-step processes starting from simpler picoline derivatives. A common strategy is the

chlorination and subsequent fluorination of a methyl group on the pyridine ring to form the

trifluoromethyl moiety, followed by halogenation of the pyridine ring itself.[1]

A key intermediate in the synthesis of many related compounds is 2,3-dichloro-5-

(trifluoromethyl)pyridine (2,3,5-DCTF), which is in high demand for producing various crop-

protection products.[1][3] The synthesis of 3-Chloro-2-iodo-5-(trifluoromethyl)pyridine would

likely proceed from a similar chlorinated precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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